
Spectral Properties of Dodecyl Methyl Sulfoxide:
A Technical Guide for Analytical Standards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecyl methyl sulfoxide

Cat. No.: B1580661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecyl methyl sulfoxide (DDMSO), with the chemical formula C₁₃H₂₈OS, is a long-chain

organosulfur compound. It has gained traction in synthetic chemistry as a high-boiling, odorless

alternative to dimethyl sulfoxide (DMSO), particularly in oxidation reactions like the Swern and

Corey-Kim oxidations.[1][2] Its application as an analytical standard is primarily centered on its

use as a high-purity reagent and in chromatographic methods where its physical properties are

advantageous. This technical guide provides an in-depth overview of the spectral properties of

DDMSO, offering a reference for its characterization and use in research and drug

development.

While direct, comprehensive spectral data for dodecyl methyl sulfoxide is not readily

available in the public domain, this guide compiles information on its precursor, dodecyl methyl

sulfide, and the closely related dimethyl sulfoxide. This comparative data, coupled with

generalized experimental protocols, provides a robust framework for the analytical

characterization of DDMSO.

Physicochemical Properties
A summary of the key physicochemical properties of dodecyl methyl sulfoxide is presented

below.
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Property Value Reference(s)

CAS Number 3079-30-9 [3]

Molecular Formula C₁₃H₂₈OS

Molecular Weight 232.43 g/mol

Melting Point 59-63 °C [1]

Form Solid

SMILES String CCCCCCCCCCCCS(C)=O

InChI Key
CJPDBKNETSCHCH-

UHFFFAOYSA-N

Synthesis of Dodecyl Methyl Sulfoxide
Dodecyl methyl sulfoxide is typically synthesized by the oxidation of its precursor, dodecyl

methyl sulfide.[1] A common method for this transformation is the use of sodium periodate.
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Dodecyl Methyl Sulfide

Dodecyl Methyl Sulfoxide

Oxidation

Sodium Periodate
(NaIO4)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control of DDMSO Standard

Application in Drug Development

Synthesis of DDMSO

Purification

Spectroscopic Characterization
(NMR, IR, MS)

Purity Assessment
(e.g., HPLC, GC)

Certificate of Analysis
Generation

Use of DDMSO as a
Mobile Phase Component

or Reference

Chromatographic Method
Development (e.g., HPLC)

Analysis of Drug
Substance/Product

Data Interpretation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1580661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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